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Fidas-3 Instrument Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for maintaining and troubleshooting the Fidas® 3 instrument

(and related Fidas® 200 series).

Troubleshooting Guide
This guide provides solutions to common issues encountered during Fidas® instrument

operation.

Q1: What should I do if the instrument does not power on?

A1: First, check that the mains voltage indicated on the type label corresponds to the voltage at

your location.[1] The manufacturer is not liable for damages resulting from operation with an

improper mains voltage.[1] Ensure the power cable is securely connected to both the

instrument and the power outlet. Check the two fuses (T 2 A / 250 V) on the back of the control

unit.[1] If the fuses are blown, replace them with new ones of the same type and rating. If the

instrument still does not power on, contact Palas® technical support.[1][2]

Q2: My measurement readings seem inaccurate or are fluctuating unexpectedly. What could be

the cause?
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A2: Inaccurate readings can stem from several sources. Follow these steps to diagnose the

issue:

Check for Environmental Factors: Ensure the instrument is operated in a dry room with an

ambient temperature between 0°C and +40°C.[1] Avoid operating in corrosive or explosive

environments, or areas with strong electric or electromagnetic fields.[1]

Inspect the Sampling System: Verify that the sampling head and tube are unobstructed and

correctly installed.[2] Check for any foreign objects in the tube by holding it up to a light

source.[2]

Check for Leaks: A leak in the system can lead to incorrect volume flow and, consequently,

inaccurate measurements. The Fidas® system has a function to check the tightness of the

total system as part of its calibration procedure.[1]

Clean the Aerosol Sensor: A polluted aerosol sensor is a common cause of erroneous

readings. The red error dot on the device may illuminate if the sensor is severely polluted.

Refer to the maintenance section for instructions on cleaning the optical glass of the aerosol

sensor.

Initiate a Calibration Check: The instrument's calibration can be verified on-site. If the

readings are consistently off, a recalibration might be necessary.

Q3: The instrument is displaying an error message. What does it mean?

A3: The Fidas® 200 series operating manual contains a dedicated chapter on error messages.

While the specific error codes are not detailed in the available search results, the manual

indicates that most problems can be resolved through cleaning or calibration procedures.[2] If

you encounter an error message that you cannot resolve, it is recommended to contact Palas®

or your sales partner for assistance. When contacting support, be prepared to provide the

serial number of your device.[2]

Q4: I've noticed a decrease in the instrument's flow rate. What should I do?

A4: A reduced flow rate can be caused by a blockage in the sampling system or a problem with

the pump.
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Inspect for Blockages: Check the sampling head and tube for any obstructions.

Check the Pump Filter: The filters for the pumps should be replaced every 12 months. A

clogged filter can restrict airflow.

Listen to the Pump: If the pump is making unusual noises, it may require servicing. The

suction pump assembly can be replaced if necessary.[3]

Frequently Asked Questions (FAQs)
Q1: How often should I perform routine maintenance on my Fidas® instrument?

A1: Regular maintenance is crucial for the longevity and accuracy of your instrument. A

recommended maintenance schedule is provided in the table below.

Q2: What is the recommended procedure for cleaning the aerosol sensor?

A2: To clean the aerosol sensor, you will need a special cloth for optics. Do not touch the

optical glass with your fingers or use cleaning agents like acetone, as this can cause physical

damage. To access the optical glass, you will need to release the socket screws on the sample

collection tube bracket and carefully lift out the tube and bracket vertically to avoid scratching

the glass.

Q3: Can I perform a calibration of the Fidas® instrument myself?

A3: Yes, the Fidas® system is designed to allow for on-site calibration checks and adjustments

using a monodisperse test powder.[4][5] This allows you to verify the instrument's accuracy

without sending it back to the manufacturer.

Q4: What are the key steps in the on-site calibration process?

A4: The complete on-site calibration procedure consists of five main steps:[1]

Automatic offset adjustment.

Check of the tightness of the total system.

Adjustment of the sensitivity of the particle sensor.
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Check of the particle flow in the particle sensor.

Check of the volume flow.

Q5: Where can I find the operating manual for my Fidas® instrument?

A5: The operating manual for the Fidas® 200 series can be downloaded from the ManualsLib

website.[2] It is essential to read the operating instructions thoroughly before operating the

instrument.[1]

Data Presentation
Table 1: Fidas® 200 Series Maintenance Schedule

Frequency Maintenance Task Notes

Every 3 Months
Verify and calibrate the

measuring system.

On-site calibration can be

performed by the user.

Every 6 Months
Clean the aerosol sensor

optical glasses.

Use only a special cloth for

optics.

Every 12 Months Replace filters for pumps.

Replace sealing rings.

As Needed Clean sampling head Sigma-2.
Dependent on the level of

environmental pollution.

After 43,800 hours (5 years of

continuous operation)

"Service C" message will

appear.

This is an informational

message; the device can

continue to operate. Contact

Palas® for professional

servicing.

Table 2: Fidas® 200 Technical Specifications
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Parameter Specification

Measurement Principle Optical light-scattering

Measurement Range (Size) 0.18 - 100 µm (3 measuring ranges)

Measurement Range (Number C_N) 0 - 20,000 particles/cm³

Volume Flow 4.8 l/min ≙ 0.3 m³/h

Data Acquisition
Digital, 20 MHz processor, 256 raw data

channels

Light Source LED

Interfaces USB, Ethernet, RS232/485, Wi-Fi

Operating Conditions +5 to +40 °C

Experimental Protocols
On-Site Calibration Protocol (General Overview)

This protocol provides a general outline for performing an on-site calibration of a Fidas®

instrument using a monodisperse test powder. For detailed, step-by-step instructions, please

refer to the official Palas® Fidas® operating manual for your specific model.

Objective: To verify and, if necessary, adjust the calibration of the Fidas® instrument to ensure

accurate measurement of particle size and concentration.

Materials:

Fidas® instrument

Monodisperse test powder (provided by the manufacturer)

Aerosol generator (if required for the test powder)

Zero-air or HEPA-filtered air source

Procedure:
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Initiate Calibration Mode: Access the calibration menu through the instrument's software

interface.

Perform Automatic Offset Adjustment: The instrument will automatically measure and adjust

its internal electronic offset.

Conduct System Tightness Check: The instrument will perform a leak check to ensure the

integrity of the system.

Prepare the Test Aerosol: Following the manufacturer's instructions, prepare the

monodisperse test powder for aerosolization.

Introduce the Test Aerosol: Introduce the generated test aerosol into the sampling inlet of the

Fidas® instrument.

Adjust Sensor Sensitivity: The instrument will measure the particle size and concentration of

the test aerosol. Based on the known properties of the test powder, the software will guide

you through adjusting the sensitivity of the particle sensor.

Verify Particle Flow: The system will check the particle flow within the sensor to ensure it is

optimal.

Verify Volume Flow: The instrument will verify that the volume flow rate is within the specified

tolerance.

Save and Exit: Once all steps are completed successfully, save the new calibration settings

and exit the calibration mode.

Mandatory Visualizations
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Caption: A flowchart illustrating the general troubleshooting workflow for the Fidas-3
instrument.

Start: Initiate Calibration Mode

1. Automatic Offset Adjustment

2. System Tightness Check

Leak Found?
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Yes
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(with Test Aerosol)
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4. Check Particle Flow

5. Check Volume Flow

Save New Calibration Settings

End: Calibration Complete
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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